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Compound of Interest

Compound Name: Brd4-BD1-IN-2

Cat. No.: B15569895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Brd4-BD1-IN-2 is a selective inhibitor of the first bromodomain (BD1) of the Bromodomain-

containing protein 4 (BRD4), a key epigenetic reader involved in the regulation of gene

expression. BRD4, particularly through its BD1 domain, plays a critical role in the transcription

of various oncogenes, most notably MYC. By binding to acetylated lysine residues on histones,

BRD4 recruits transcriptional machinery to promoter and enhancer regions of target genes.

Inhibition of the BRD4-BD1 interaction by Brd4-BD1-IN-2 disrupts this process, leading to the

downregulation of key oncogenes, which in turn can induce cell cycle arrest and apoptosis in

cancer cells. This makes Brd4-BD1-IN-2 a valuable tool for cancer research and a potential

therapeutic candidate.

These application notes provide detailed protocols for the use of Brd4-BD1-IN-2 in cell culture,

including methods for assessing its anti-proliferative effects.

Data Presentation
The inhibitory activity and anti-proliferative effects of Brd4-BD1-IN-2 are summarized in the

tables below.

Table 1: Inhibitory Activity of Brd4-BD1-IN-2
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Target IC50 (µM) Selectivity Reference

BRD4-BD1 2.51
>20-fold vs. BRD4-

BD2
[1]

BRD4-BD2 >50 [1]

Table 2: Anti-proliferative Activity of Brd4-BD1-IN-2 (IC50 in µM)

Cell Line Cancer Type IC50 (µM) Reference

A549 Lung Carcinoma 10.13 [1]

HeLa Cervical Cancer 13.24 [1]

T24 Bladder Carcinoma 16.52 [1]
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Start

Seed cells in a 96-well plate
(5,000 cells/well)

Incubate for 24 hours

Treat cells with various concentrations
of Brd4-BD1-IN-2

Incubate for 48 hours

Add MTT solution (5 mg/mL)
to each well

Incubate for 4 hours

Add DMSO to dissolve
formazan crystals

Measure absorbance at 492 nm

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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